L-ISOLEUCINE (D10; 15N)

• Molecular Weight: 142.23

Description

L-Isoleucine (D10; 15N) is a deuterium (D10) and nitrogen-15 (15N) dual-labeled isotopologue of the essential branched-chain amino acid L-isoleucine. Its molecular formula is C6H3D10^15NO2, with a molecular weight of 142.23 g/mol and isotopic purity ≥98% for both D and 15N . This compound is primarily utilized in nuclear magnetic resonance (NMR) and mass spectrometry (MS) studies to investigate protein dynamics, metabolic pathways, and drug pharmacokinetics . Its deuterated backbone minimizes spectral interference in NMR, while 15N labeling enhances sensitivity in metabolic flux analysis .

Comparison with Similar Compounds

Other Isotopically Labeled L-Isoleucine Variants

Compound	Isotopic Labels	Molecular Formula	Molecular Weight (g/mol)	Purity	Applications	Key Research Findings	References
L-Isoleucine (D10; 15N)	D10 (98%); 15N (98%)	C6H3D10^15NO2	142.23	≥98%	NMR, MS, drug tracer studies	Dual labeling reduces spectral overlap in NMR ; stable in metabolic assays
L-Isoleucine-15N	15N (98%)	C6H13^15NO2	132.17	≥98%	Metabolic flux analysis	Limited to nitrogen tracing; no deuterium for MS
L-Isoleucine (13C6; 15N)	13C6 (99%); 15N (99%)	13C6C0H13^15NO2	139.16	≥99%	Carbon-nitrogen dual tracing	Superior for tracking carbon skeletons in glycolysis
L-Isoleucine (D10)	D10 (98%)	C6D10H3NO2	136.22	≥98%	MS internal standards	Lacks 15N for nitrogen metabolism studies

Key Differences :

• Dual vs. Single Labeling: L-Isoleucine (D10; 15N) uniquely combines deuterium and 15N, enabling simultaneous tracking of protein folding (via NMR) and nitrogen utilization (via MS) .
• Stability: Deuterium in L-Isoleucine (D10; 15N) enhances resistance to metabolic degradation compared to non-deuterated forms .

Labeled Branched-Chain Amino Acids (BCAAs)

Compound	Isotopic Labels	Molecular Weight (g/mol)	Applications	Distinguishing Features	References
L-Leucine (D10; 15N)	D10 (98%); 15N (97%)	142.23	Protein synthesis studies	Targets mTOR signaling, unlike isoleucine
L-Valine-d8	D8 (98%)	124.20	MS quantification	Lacks nitrogen labeling; lower molecular weight

Functional Contrast :

• Metabolic Roles : L-Isoleucine regulates glucose uptake, while L-Leucine activates mTOR pathways for protein synthesis .

Unlabeled vs. Labeled L-Isoleucine

Property	L-Isoleucine (Unlabeled)	L-Isoleucine (D10; 15N)
Molecular Weight	131.17 g/mol	142.23 g/mol
Isotopic Interference	High in NMR/MS	Minimal
Cost	$10–50/g	$1,500/0.25 g
Stability	Prone to degradation	Enhanced via deuterium

Research Implications :

• Unlabeled L-isoleucine is unsuitable for tracer studies due to natural abundance isotopic interference .
• Labeled forms are critical for quantifying low-abundance metabolites in complex biological matrices .